Cas no 51225-30-0 (Wighteone)

Wighteone structure

Product Name:Wighteone

CAS No:51225-30-0

MF:C₂₀H₁₈O₅

MW:338.353926181793

CID:368708

PubChem ID:5281814

Update Time:2025-04-19

Wighteone Chemical and Physical Properties

Names and Identifiers

- Wighteone
- 3-(4-Hydroxyphenyl)-5,7-dihydroxy-6-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one
- 4',5,7-Trihydroxy-6-(3-methyl-2-butenyl)isoflavone
- 4',5,7-Trihydroxy-6-prenyl-isoflavone
- 5,7-Dihydroxy-3-(4-hydroxyphenyl)-6-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one
- Erythrinin B
- 5,7,4'-Trihydroxy-6-prenylisoflavone
- 4H-1-Benzopyran-4-one,5,7-dihydroxy-3- (4-hydroxyphenyl)-6-(3-methyl-2-butenyl)-
- 5,7-dihydroxy-3-(4-hydroxyphenyl)-6-(3-methylbut-2-enyl)chromen-4-one
- 6-dimethylallylgenistein
- 6-isopentenylgenistein
- 6-prenyl-5,7,4'-trihydroxyisoflavone
- 6-prenylgenistein
- [ "Erythrinin B" ]
- GLXC-17899
- CHEMBL393222
- 5,7-dihydroxy-3-(4-hydroxyphenyl)-6-(3-methylbut-2-en-1-yl)-4H-chromen-4-one
- B0005-143305
- CHEBI:10038
- 48ZS74CB9A
- Q3568003
- 5,7,4'-trihydroxy-6-prenyl-isoflavone
- UNII-48ZS74CB9A
- SCHEMBL1170652
- 5,7-DIHYDROXY-3-(4-HYDROXYPHENYL)-6-(3-METHYL-2-BUTEN-1-YL)-4H-1-BENZOPYRAN-4-ONE
- BDBM50114967
- A828494
- FS-9947
- Isoflavone base + 3O, 1Prenyl
- FT-0658111
- 4H-1-BENZOPYRAN-4-ONE, 5,7-DIHYDROXY-3-(4-HYDROXYPHENYL)-6-(3-METHYL-2-BUTEN-1-YL)-
- 51225-30-0
- DTXSID30199239
- AKOS015896247
- LMPK12050188
- 4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(4-hydroxyphenyl)-6-(3-methyl-2-butenyl)-
- 4',5,7-Trihydroxy-6-prenylisoflavone
- ConMedNP.1257
- ConMedNP.1256
- DA-59133
- 5,7-Dihydroxy-3-(4-hydroxyphenyl)-6-(3-methyl-2-buten-1-yl)-4H-1-benzopyran-4-one; 5,7-Dihydroxy-3-(4-hydroxyphenyl)-6-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one; 5,7-Dihydroxy-3-(4-hydroxyphenyl)-6-(3-methyl-2-buten-1-yl)-4H-1-benzopyran-4-one; 5,7,4'-Trihydroxy-6-prenylisoflavone; Erythrinin B
- Inchi： 1S/C20H18O5/c1-11(2)3-8-14-16(22)9-17-18(19(14)23)20(24)15(10-25-17)12-4-6-13(21)7-5-12/h3-7,9-10,21-23H,8H2,1-2H3
- InChI Key： KIMDVVKVNNSHGZ-UHFFFAOYSA-N
- SMILES： O1C=C(C2C=CC(=CC=2)O)C(C2=C1C=C(C(C/C=C(\C)/C)=C2O)O)=O

Computed Properties

Exact Mass: 338.11500
Monoisotopic Mass: 338.115424
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 554
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 87
XLogP3: 4.6

Experimental Properties

Color/Form: Powder
Density: 1.351
Boiling Point: 586.1°C at 760 mmHg
Flash Point: 212.8°C
Refractive Index: 1.667
PSA: 90.90000
LogP: 4.08550

Wighteone Pricemore >>

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